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Compound of Interest

Compound Name: Diisobutyl disulfide

Diisobutyl Disulfide: Not an Approved Food
Additive

Contrary to the inquiry, Diisobutyl Disulfide is not a recognized or approved food additive.
Comprehensive research of regulatory databases and scientific literature indicates that this
substance is not intended for human consumption and is primarily utilized in industrial
applications and for laboratory research.

Researchers, scientists, and drug development professionals should be aware that Diisobutyl
Disulfide lacks the necessary safety evaluations and approvals from major international
regulatory bodies that govern the use of substances in food. Specifically, it is not "Generally
Recognized As Safe" (GRAS) by the U.S. Food and Drug Administration (FDA), nor does it
have a FEMA (Flavor and Extract Manufacturers Association) number, which would be
expected for a substance used for flavoring. Furthermore, it is not listed in the Food Chemicals
Codex (FCC) and has not been evaluated by the Joint FAO/WHO Expert Committee on Food
Additives (JECFA). One database explicitly states that diisobutyl disulfide is "not for flavor
use".[1]

Chemical suppliers market Diisobutyl Disulfide for laboratory use and as a chemical
intermediate, not for inclusion in food products.[2][3] Its applications are noted in industries
such as lubricants and fuels.[2]
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It is crucial to distinguish Diisobutyl Disulfide from structurally similar compounds that have
been approved for food use. For instance, its isomer, di-sec-butyl disulfide, has undergone
safety assessments and has been assigned a JECFA number (1933) and a FEMA number
(4578). This highlights the specificity of food additive regulations, where even minor differences
in chemical structure necessitate independent and thorough safety evaluations.

Chemical and Physical Properties

For informational purposes, the following table summarizes the key chemical and physical
properties of Diisobutyl Disulfide.

Property Value

Chemical Name 2-methyl-1-(2-methylpropyldisulfanyl)propane

Synonyms Isobutyl Disulfide, Bis(2-methylpropyl) disulfide
CAS Number 1518-72-5

Molecular Formula C8H18S2

Molecular Weight 178.35 g/mol

Appearance Colorless to pale yellow liquid

Odor Distinctive

Regulatory Status Summary

The following table summarizes the regulatory status of Diisobutyl Disulfide as a food
additive.

Regulatory Body / Standard Status
FDA GRAS Not listed
FEMA Number Does not exist

Food Chemicals Codex (FCC)

Not listed[1]

JECFA Evaluation

Not evaluated
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Logical Relationship: Path to Food Additive
Approval

The following diagram illustrates the typical, simplified pathway for a substance to be approved
as a food additive, a process that Diisobutyl Disulfide has not undergone.

Regulatory Submission & Review

Research & Development Safety & Toxicological Studies

| Initial Screening |—>| Chemical Characterization |—> Animal Studies |—> Genotoxicity Assays |—>| Petition to Regulatory Bodies |—>| Safety Data Review

Approval (e.g., GRAS, JECFA)

Click to download full resolution via product page

Simplified Food Additive Approval Workflow

In conclusion, there are no application notes or protocols for the use of Diisobutyl Disulfide as
a food additive because it is not approved for this purpose. Professionals in research and drug
development should rely on officially recognized lists of food additives from regulatory agencies
to ensure the safety and legality of any substance intended for human consumption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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